Cas no 4119-00-0 (1H-Purin-6-amine, N,1-bis(phenylmethyl)-)
4119-00-0 structure
Product Name:1H-Purin-6-amine, N,1-bis(phenylmethyl)-
CAS No:4119-00-0
MF:C19H17N5
MW:315.371783018112
CID:323976
PubChem ID:135740360
Update Time:2025-04-19
1H-Purin-6-amine, N,1-bis(phenylmethyl)- Chemical and Physical Properties
Names and Identifiers
-
- 1H-Purin-6-amine, N,1-bis(phenylmethyl)-
- N,1-dibenzylpurin-6-amine
- 4119-00-0
- DTXSID30618334
- N,1-Dibenzyl-1H-purin-6-amine
-
- Inchi: 1S/C19H17N5/c1-3-7-15(8-4-1)11-20-19-17-18(22-13-21-17)23-14-24(19)12-16-9-5-2-6-10-16/h1-10,13-14H,11-12H2,(H,21,22)/b20-19-
- InChI Key: WVUMEAPCWVTOJD-VXPUYCOJSA-N
- SMILES: N1(C=NC2=C(/C/1=N/CC1C=CC=CC=1)NC=N2)CC1C=CC=CC=1
Computed Properties
- Exact Mass: 315.14839556g/mol
- Monoisotopic Mass: 315.14839556g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 3
- Heavy Atom Count: 24
- Rotatable Bond Count: 4
- Complexity: 462
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 3
- Topological Polar Surface Area: 56.6Ų
1H-Purin-6-amine, N,1-bis(phenylmethyl)- Related Literature
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A. M. Al-Sabagh,F. Z. Yehia,David R. K. Harding,Gh. Eshaq,A. E. ElMetwally Green Chem., 2016,18, 3997-4003
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J. Matthew Kurley,Phillip W. Halstenberg,Abbey McAlister,Stephen Raiman,Richard T. Mayes RSC Adv., 2019,9, 25602-25608
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Joo Chuan Yeo,Kenry Lab Chip, 2016,16, 4082-4090
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Ana G. Neo,Ana Bornadiego,Jesús Díaz,Stefano Marcaccini,Carlos F. Marcos Org. Biomol. Chem., 2013,11, 6546-6555
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Yi Cao,Yujiao Xiahou,Lixiang Xing,Xiang Zhang,Hong Li,ChenShou Wu,Haibing Xia Nanoscale, 2020,12, 20456-20466
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